Cas no 15947-92-9 (Ammonium,[suberoylbis(iminoethylene)]bis[(o-chlorobenzyl)diethyl-, dichloride (8CI))
15947-92-9 structure
Product Name:Ammonium,[suberoylbis(iminoethylene)]bis[(o-chlorobenzyl)diethyl-, dichloride (8CI)
CAS No:15947-92-9
MF:C34H54Cl4N4O2
MW:692.630165576935
CID:195884
PubChem ID:27578
Update Time:2025-04-19
Ammonium,[suberoylbis(iminoethylene)]bis[(o-chlorobenzyl)diethyl-, dichloride (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Ammonium,[suberoylbis(iminoethylene)]bis[(o-chlorobenzyl)diethyl-, dichloride (8CI)
- (2-chlorophenyl)methyl-[2-[[8-[2-[(2-chlorophenyl)methyl-diethylazaniumyl]ethylamino]-8-oxooctanoyl]amino]ethyl]-diethylazanium,dichloride
- 15947-92-9
- AMMONIUM, (SUBEROYLBIS(IMINOETHYLENE))BIS((o-CHLOROBENZYL)DIETHYL-, DICHLORIDE
- (Suberoylbis(iminoethylene))bis((o-chlorobenzyl)diethylammonium chloride)
-
- Inchi: 1S/C34H52Cl2N4O2.2ClH/c1-5-39(6-2,27-29-17-13-15-19-31(29)35)25-23-37-33(41)21-11-9-10-12-22-34(42)38-24-26-40(7-3,8-4)28-30-18-14-16-20-32(30)36;;/h13-20H,5-12,21-28H2,1-4H3;2*1H
- InChI Key: PHQSJDZNLRRYEO-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C[N+](CC)(CC)CCNC(CCCCCCC(NCC[N+](CC)(CC)CC1C=CC=CC=1Cl)=O)=O.[Cl-].[Cl-]
Computed Properties
- Exact Mass: 635.8778
- Monoisotopic Mass: 690.300088g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 44
- Rotatable Bond Count: 21
- Complexity: 698
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 62.34
Ammonium,[suberoylbis(iminoethylene)]bis[(o-chlorobenzyl)diethyl-, dichloride (8CI) Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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